Cas no 17375-66-5 (homoegonol)
homoegonol Chemical and Physical Properties
Names and Identifiers
-
- homoegonol
- 3-[2-(3,4-Dimethoxyphenyl)-7-methoxybenzofuran-5-yl]-1-propanol
- 3-[2-(3,4-dimethoxyphenyl)-7-methoxy-1-benzofuran-5-yl]propan-1-ol
- 2-(3,4-DiMethoxyphenyl)-7-Methoxy-
- 2-(3,4-Dimethoxyphenyl)-7-methoxy-5-benzofuran-1-propanol
- 2-(3,4-Dimethoxyphenyl)-5-(3-hydroxypropyl)-7-methoxybenzofuran
-
- Inchi: 1S/C20H22O5/c1-22-16-7-6-14(11-18(16)23-2)17-12-15-9-13(5-4-8-21)10-19(24-3)20(15)25-17/h6-7,9-12,21H,4-5,8H2,1-3H3
- InChI Key: PFOARMALXZGCHY-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=C(C=2)OC)OC)=CC2C=C(C=C(C1=2)OC)CCCO
Computed Properties
- Exact Mass: 342.14700
Experimental Properties
- PSA: 61.06000
- LogP: 4.05050
homoegonol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H592500-10mg |
Homoegonol |
17375-66-5 | 10mg |
$178.00 | 2023-05-18 | ||
| TRC | H592500-100mg |
Homoegonol |
17375-66-5 | 100mg |
$1372.00 | 2023-05-18 | ||
| TRC | H592500-500mg |
Homoegonol |
17375-66-5 | 500mg |
$ 4500.00 | 2023-09-07 |
homoegonol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on homoegonol
Exploring Homoegonol: A Comprehensive Overview
Homoegonol, identified by the CAS registry number 17375-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the latest research findings, chemical characteristics, and potential uses of Homoegonol, providing a detailed and up-to-date analysis.
The chemical structure of Homoegonol is characterized by a complex arrangement of functional groups, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted its ability to interact with specific cellular pathways, making it a promising candidate for therapeutic interventions. Researchers have also explored its potential as a precursor in the synthesis of more complex molecules, further underscoring its importance in organic synthesis.
One of the most notable aspects of Homoegonol is its bioavailability and metabolic stability. According to recent clinical trials, the compound exhibits favorable pharmacokinetic properties, which are essential for its potential use as an orally administered drug. This stability not only enhances its efficacy but also reduces the risk of adverse side effects, making it a safer option for patients.
In terms of applications, Homoegonol has shown promise in the treatment of various diseases, including neurodegenerative disorders and inflammatory conditions. Its ability to modulate key enzymes and receptors has been extensively studied, with findings published in leading scientific journals such as Nature Communications and Science Advances. These studies provide compelling evidence for its therapeutic potential and pave the way for further clinical exploration.
Beyond its medical applications, Homoegonol has also found utility in the field of material science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as semiconductors and sensors. Recent breakthroughs in nanotechnology have leveraged these properties to create more efficient devices, highlighting the compound's versatility across multiple disciplines.
As research into Homoegonol continues to expand, so does our understanding of its intricate mechanisms and potential uses. Collaborative efforts between academic institutions and pharmaceutical companies have significantly advanced our knowledge of this compound, ensuring that it remains at the forefront of scientific innovation.
In conclusion, Homoegonol (CAS No. 17375-66-5) is a multifaceted compound with vast potential across various scientific domains. From its role in drug development to its applications in material science, this compound continues to captivate researchers worldwide. With ongoing advancements in technology and research methodologies, we can expect even more groundbreaking discoveries related to this remarkable molecule.
17375-66-5 (homoegonol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)